Cas no 687992-26-3 (3,4-Pyrrolidinediol,2-(2-hydroxyethyl)-,(2R,3R,4S)-(9CI))

• Product name: 3,4-Pyrrolidinediol,2-(2-hydroxyethyl)-,(2R,3R,4S)-(9CI)
• CAS No: 687992-26-3
• MF: C₆H₁₃NO₃
• MW: 147.17200
• CID: 1020117
• PubChem ID: 10510992

3,4-Pyrrolidinediol,2-(2-hydroxyethyl)-,(2R,3R,4S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(2-hydroxyethyl)-,(2R,3R,4S)-(9CI)
• 687992-26-3
• (2R,3R,4S)-2-(2-hydroxyethyl)pyrrolidine-3,4-diol

• Inchi： InChI=1S/C6H13NO3/c8-2-1-4-6(10)5(9)3-7-4/h4-10H,1-3H2/t4-,5+,6-/m1/s1
• InChI Key： KHKQVMZXGURLQW-NGJCXOISSA-N
• SMILES： C1C(C(C(N1)CCO)O)O

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų
• XLogP3: -1.9

Experimental Properties

• PSA: 72.72000
• LogP: -1.60880